Cas no 7048-55-7 (6-[(4-bromobenzyl)oxy]-2-[(2-ethoxyphenyl)methylidene]-1-benzofuran-3(2H)-one)

• Product Name: 6-[(4-bromobenzyl)oxy]-2-[(2-ethoxyphenyl)methylidene]-1-benzofuran-3(2H)-one
• CAS No: 7048-55-7
• MF: C₂₄H₁₉BrO₄
• MW: 451.309266328812
• CID: 1744056
• PubChem ID: 5266436
• Update Time: 2025-04-21

6-[(4-bromobenzyl)oxy]-2-[(2-ethoxyphenyl)methylidene]-1-benzofuran-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 6-[(4-bromobenzyl)oxy]-2-[(2-ethoxyphenyl)methylidene]-1-benzofuran-3(2H)-one
• 6-[(4-bromophenyl)methoxy]-2-[(2-ethoxyphenyl)methylidene]-1-benzofuran-3-one
• 7048-55-7
• DTXSID50414491
• 6-[(4-Bromophenyl)methoxy]-2-[(2-ethoxyphenyl)methylidene]-1-benzofuran-3(2H)-one

• Inchi： 1S/C24H19BrO4/c1-2-27-21-6-4-3-5-17(21)13-23-24(26)20-12-11-19(14-22(20)29-23)28-15-16-7-9-18(25)10-8-16/h3-14H,2,15H2,1H3
• InChI Key： UROTUJLESSUXHL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)COC1C=CC2C(C(=CC3C=CC=CC=3OCC)OC=2C=1)=O

Computed Properties

• Exact Mass: 450.04667
• Monoisotopic Mass: 450.046672
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 44.8
• XLogP3: 6.1

Experimental Properties

• Density: 1.431
• Boiling Point: 608.5°C at 760 mmHg
• Flash Point: 321.8°C
• Refractive Index: 1.659
• PSA: 44.76